Cas no 780742-53-2 (2-(3-Nitrophenyl)pyridin-3-ol)

• Product Name: 2-(3-Nitrophenyl)pyridin-3-ol
• CAS No: 780742-53-2
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD18312146
• CID: 2801974
• PubChem ID: 18667587
• Update Time: 2025-05-23

2-(3-Nitrophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2-(3-NITROPHENYL)PYRIDINE
• 2-(3-nitrophenyl)pyridin-3-ol
• 2-(3-Nitrophenyl)pyridin-3-ol

• MDL： MFCD18312146
• Inchi： 1S/C11H8N2O3/c14-10-5-2-6-12-11(10)8-3-1-4-9(7-8)13(15)16/h1-7,14H
• InChI Key： RBJMKPVFIGTGIU-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Nitrophenyl)pyridin-3-ol

2-(3-Nitrophenyl)pyridin-3-ol: A Comprehensive Overview

2-(3-Nitrophenyl)pyridin-3-ol, also known by its CAS number 780742-53-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a pyridine ring with a nitrophenyl group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of 2-(3-Nitrophenyl)pyridin-3-ol consists of a pyridine ring substituted with a hydroxyl group at the 3-position and a nitrophenyl group at the 2-position. This arrangement imparts the molecule with distinct electronic properties, which are crucial for its interactions in biological systems. The compound's molecular formula is C11H9NO4, and it has a molecular weight of 219.19 g/mol. Its physical properties, including solubility and stability, are essential considerations for its use in experimental setups.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-Nitrophenyl)pyridin-3-ol. Researchers have explored various methodologies, including coupling reactions and oxidation techniques, to optimize the production process. These methods not only enhance yield but also ensure the purity required for downstream applications. The synthesis of this compound often involves multi-step reactions, with careful control over reaction conditions to achieve the desired product.

In terms of applications, 2-(3-Nitrophenyl)pyridin-3-ol has shown promise in pharmacological studies. It exhibits potential as a lead compound in drug discovery programs targeting specific enzymes or receptors. For instance, recent research has explored its inhibitory effects on certain kinases, which are critical in disease pathways such as cancer and inflammation. Additionally, its ability to act as a ligand in metalloenzyme complexes has opened avenues for exploring its role in catalytic processes.

The compound's electronic properties also make it a candidate for applications in materials science. Its ability to participate in π–π interactions and form stable complexes with other molecules suggests potential uses in supramolecular chemistry and nanotechnology. Researchers have investigated its role in self-assembled monolayers and its compatibility with various substrates, highlighting its versatility across different scientific domains.

Recent studies have delved into the environmental impact of 2-(3-Nitrophenyl)pyridin-3-ol. Assessments of its biodegradability and toxicity have been conducted to ensure its safe handling and disposal. These findings are crucial for regulatory compliance and sustainable practices in chemical manufacturing.

In conclusion, 2-(3-Nitrophenyl)pyridin-3-ol, with its CAS number 780742-53-2, stands as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to future innovations in science and technology.